Cas no 1448137-46-9 (N-4-(4-methoxypiperidin-1-yl)phenylthiophene-3-carboxamide)

• Product Name: N-4-(4-methoxypiperidin-1-yl)phenylthiophene-3-carboxamide
• CAS No: 1448137-46-9
• MF: C₁₇H₂₀N₂O₂S
• MW: 316.417902946472
• CID: 6136341
• PubChem ID: 71809639
• Update Time: 2025-05-20

N-4-(4-methoxypiperidin-1-yl)phenylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-methoxypiperidin-1-yl)phenylthiophene-3-carboxamide
• N-[4-(4-methoxypiperidin-1-yl)phenyl]thiophene-3-carboxamide
• AKOS024565196
• N-(4-(4-methoxypiperidin-1-yl)phenyl)thiophene-3-carboxamide
• 1448137-46-9
• F6442-5259

• Inchi： 1S/C17H20N2O2S/c1-21-16-6-9-19(10-7-16)15-4-2-14(3-5-15)18-17(20)13-8-11-22-12-13/h2-5,8,11-12,16H,6-7,9-10H2,1H3,(H,18,20)
• InChI Key： JHNZJWWKBZAYFP-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(NC1=CC=C(N2CCC(OC)CC2)C=C1)=O

Computed Properties

• Exact Mass: 316.12454906g/mol
• Monoisotopic Mass: 316.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(4-methoxypiperidin-1-yl)phenylthiophene-3-carboxamide

Comprehensive Overview of N-4-(4-methoxypiperidin-1-yl)phenylthiophene-3-carboxamide (CAS No. 1448137-46-9)

N-4-(4-methoxypiperidin-1-yl)phenylthiophene-3-carboxamide, identified by its CAS No. 1448137-46-9, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of thiophene carboxamide derivatives, which are known for their versatile applications in drug discovery and material science. The presence of a methoxypiperidine moiety in its structure enhances its potential as a bioactive molecule, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of N-4-(4-methoxypiperidin-1-yl)phenylthiophene-3-carboxamide combines a thiophene ring with a carboxamide group, linked to a 4-methoxypiperidine substituent. This unique arrangement contributes to its physicochemical properties, such as solubility, stability, and binding affinity, which are critical for its potential applications. Researchers have investigated this compound for its role in modulating specific biological pathways, particularly in the context of kinase inhibition and receptor targeting, which are hot topics in modern drug development.

In recent years, the demand for small molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized therapies. N-4-(4-methoxypiperidin-1-yl)phenylthiophene-3-carboxamide aligns with these trends, as its structural features suggest potential utility in designing targeted therapies for various conditions. For instance, its piperidine and thiophene components are frequently explored in the development of central nervous system (CNS) drugs and anti-inflammatory agents, addressing common search queries related to neurodegenerative diseases and chronic inflammation.

The synthesis of CAS No. 1448137-46-9 involves multi-step organic reactions, including amide coupling and piperidine functionalization, which are well-documented in the literature. These methods are often optimized for yield and purity, ensuring the compound's suitability for high-throughput screening and preclinical studies. Given the growing interest in structure-activity relationship (SAR) studies, this compound serves as a valuable scaffold for derivatization, enabling researchers to explore its pharmacophore and optimize its bioactivity.

From an industrial perspective, N-4-(4-methoxypiperidin-1-yl)phenylthiophene-3-carboxamide is also relevant to the fine chemicals and pharmaceutical intermediates markets. Its production and supply are closely monitored to meet the needs of academic and commercial laboratories. Frequently searched terms such as "thiophene carboxamide suppliers" and "piperidine derivatives in drug discovery" highlight the compound's commercial and scientific significance.

In summary, N-4-(4-methoxypiperidin-1-yl)phenylthiophene-3-carboxamide (CAS No. 1448137-46-9) represents a promising candidate for further investigation in medicinal chemistry and related fields. Its structural complexity and potential biological activities make it a subject of ongoing research, aligning with contemporary interests in drug design, molecular targeting, and therapeutic innovation. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about next-generation pharmaceuticals and bioactive molecules.